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Compound of Interest

Compound Name:
1-(2-Hydroxy-4-methylphenyl)-1-

dodecanone oxime

CAS No.: 40867-42-3

Cat. No.: B12005069

Get Quote

The Complete Technical Guide to 2-Hydroxy-4-methylphenyl Dodecyl Ketoxime in

Hydrometallurgy

Executive Summary
In the landscape of hydrometallurgical solvent extraction (SX), the architectural tuning of

chelating agents dictates the efficiency of transition metal recovery. 2-hydroxy-4-methylphenyl

dodecyl ketoxime—formally identified as 1-(2-hydroxy-4-methylphenyl)-1-dodecanone
oxime—is a highly lipophilic, moderate-strength ketoxime extractant. Designed primarily for the

Solvent Extraction-Electrowinning (SX-EW) of copper(II) from acidic and ammoniacal leach

solutions, this molecule bridges the gap between the rapid kinetics of aldoximes and the

superior physical phase-separation properties of traditional ketoximes.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic

chemical descriptions. We will dissect the causality behind its structural design, the

thermodynamics of its extraction mechanism, and the self-validating protocols required for its

synthesis and industrial evaluation.
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Structural Chemistry & Physicochemical Profiling
To understand how an extractant behaves in a continuous mixer-settler circuit, we must first

deconstruct its molecular architecture. The efficacy of 1-(2-hydroxy-4-methylphenyl)-1-
dodecanone oxime (CAS: 40867-42-3) relies on three distinct functional zones:

The Chelation Core (Ortho-Hydroxy Ketoxime): The proximity of the phenolic hydroxyl group

(at C2) to the oxime nitrogen (at C1) creates a bidentate ligand. Upon deprotonation of the

phenol, two extractant molecules coordinate a single

ion to form a highly stable, neutrally charged square-planar complex.

The Electronic Modifier (4-Methyl Group): The nomenclature of this molecule contains a

fascinating nuance. While named as a 4-methylphenyl derivative relative to the oxime, in

IUPAC phenol nomenclature, this is a 5-methylphenol derivative (2-[(E)-N-hydroxy-C-

undecylcarbonimidoyl]-5-methylphenol)[1]. The methyl group sits para to the oxime and meta

to the hydroxyl. This electron-donating group slightly increases the electron density on the

phenolic oxygen, fine-tuning its

to ensure it is a moderate-strength extractant—strong enough to extract copper at pH 1.8,
but weak enough to be stripped by standard spent electrolyte (150 g/L

) without requiring chemical modifiers[2].

The Lipophilic Tail (Undecyl Chain): The 11-carbon aliphatic chain attached to the oxime

carbon (forming the 12-carbon dodecanone backbone) provides massive lipophilicity. This is

not merely a solubility tag; the steric bulk of this specific chain length suppresses "third-

phase" formation (emulsions) by preventing the planar metal-ligand complexes from stacking

and precipitating out of the aliphatic kerosene diluent.

Table 1: Physicochemical Profile
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Property Value

Common Name
1-(2-hydroxy-4-methylphenyl)-1-
dodecanone oxime

IUPAC Name
2-[(E)-N-hydroxy-C-undecylcarbonimidoyl]-5-

methylphenol

CAS Registry Number 40867-42-3

| Molecular Formula |

| | Molecular Weight | 305.46 g/mol | | Monoisotopic Mass | 305.23547 Da | | EPA SRS DTXSID
| DTXSID0067973 (Class Analog)[3] |

Mechanism of Action: Coordination & Solvent
Extraction
The core mechanism of this ketoxime is a pH-dependent thermodynamic equilibrium. The

extraction of copper from an aqueous leach solution into the organic phase is governed by the

following equation:

Because the reaction liberates two protons, the extraction efficiency is inversely proportional to

the acid concentration. Ketoximes exhibit a remarkable selectivity for copper over iron (

)[4]. The steric hindrance provided by the methyl group and the ketoxime backbone prevents
the octahedral coordination preferred by

, effectively locking iron out of the organic phase.
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Figure 1: Continuous Solvent Extraction-Electrowinning (SX-EW) loop utilizing ketoxime

extractants.

Synthesis Protocol: A Self-Validating Workflow
The industrial synthesis of 1-(2-hydroxy-4-methylphenyl)-1-dodecanone oxime is achieved

via a two-step process: Friedel-Crafts acylation followed by phase-transfer catalyzed

oximation[5].

Step 1: Friedel-Crafts Acylation
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Reagents: Charge a dry reactor with 1.0 molar equivalent of m-cresol (3-methylphenol) and

1.2 equivalents of anhydrous aluminum chloride (

) in a halocarbon solvent (e.g., tetrachloroethylene).

Reaction: Slowly add 1.0 equivalent of dodecanoyl chloride. The

directs the acylation to the position ortho to the hydroxyl and para to the methyl group.

Reflux: Heat the mixture to 120°C for 6 hours.

Quench: Quench with ice-cold HCl to break the aluminum complex, yielding the

intermediate: 1-(2-hydroxy-4-methylphenyl)-1-dodecanone.

Step 2: Phase-Transfer Oximation
System Setup: Dissolve the intermediate ketone in toluene. Add a phase-transfer catalyst

(e.g., sodium octanoate or isooctanoic acid) to facilitate the reaction between the organic

ketone and the aqueous hydroxylamine[5].

Reagents: Add 1.3 equivalents of hydroxylamine hydrochloride (

) and 0.85 equivalents of sodium carbonate (

) dissolved in water. The

neutralizes the HCl, liberating free hydroxylamine.

Reaction: Agitate vigorously at 70°C for 4.5 hours.

Separation: Allow phase separation. Wash the toluene layer with deionized water until the

aqueous discharge reaches a neutral pH.

Recovery: Distill the toluene under vacuum to yield the final ketoxime product.

Validation Check: Perform FTIR spectroscopy on the final product. The synthesis is only

validated if the intense ketone carbonyl stretch (

) at ~1650 cm⁻¹ has completely disappeared, replaced by a broad hydroxyl stretch (
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) at 3200-3400 cm⁻¹ and a distinct oxime (

) stretch at ~1600 cm⁻¹.

Intermediate:
1-(2-hydroxy-4-methylphenyl)-1-dodecanone

Step 2: Oximation
+ NH2OH·HCl + Na2CO3 (Phase Transfer)

 Toluene Solvent
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Figure 2: Two-step synthetic workflow for 1-(2-hydroxy-4-methylphenyl)-1-dodecanone
oxime.

Experimental Protocol: Liquid-Liquid Extraction
(LLE) Isotherm Determination
To evaluate the metallurgical performance of this ketoxime, we must generate a McCabe-Thiele

diagram. This requires constructing an extraction isotherm by varying the Organic-to-Aqueous

(O:A) ratio.

Methodology:
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Preparation: Prepare a 10% (v/v) solution of the ketoxime in an aliphatic diluent (e.g., Escaid

110). Prepare a synthetic aqueous leach solution containing 2.0 g/L

and 2.0 g/L

adjusted to pH 1.8 with

.

Contacting: In a series of separatory funnels, combine the organic and aqueous phases at

varying O:A ratios (e.g., 1:4, 1:2, 1:1, 2:1, 4:1).

Equilibration: Shake vigorously via a mechanical wrist-action shaker for exactly 5 minutes at

25°C to ensure chemical equilibrium.

Phase Separation: Allow the phases to separate for 3 minutes. Record the phase break time

(kinetics of coalescence).

Analysis: Extract aliquots from both the organic and aqueous phases. Analyze the copper

and iron concentrations using Atomic Absorption Spectroscopy (AAS).

Validation Check (Mass Balance): The protocol is self-validating. For every funnel, calculate the

mass balance:

. A variance beyond 2% indicates either third-phase formation, volumetric pipetting errors, or
solvent evaporation, rendering the data point invalid.

Comparative Performance Data
How does 1-(2-hydroxy-4-methylphenyl)-1-dodecanone oxime stack up against industry

standards? Ketoximes (like this molecule and LIX 84) are moderate extractants compared to

aldoximes (like LIX 860)[2]. While aldoximes extract copper at lower pH values, they bind the

metal so tightly that they require chemical modifiers (like tridecanol) to allow stripping. Our

dodecyl ketoxime strikes a perfect thermodynamic balance, requiring no modifiers.

Table 2: Comparative Extraction Metrics (Hydrometallurgical Baselines) | Extractant Class |

Reagent Analog | Cu Extraction
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| Cu/Fe Selectivity | Stripping Modifier Required? | | :--- | :--- | :--- | :--- | :--- | | Ketoxime | 2-
hydroxy-4-methylphenyl dodecyl ketoxime | ~1.8 - 2.0 | > 300:1 | No | | Ketoxime | LIX 84-I
(Nonylacetophenone oxime) | ~1.8 - 1.9 | > 300:1 | No | | Aldoxime | LIX 860N-I
(Nonylsalicylaldoxime) | ~1.2 - 1.4 | ~ 50:1 | Yes |

(Note: Data extrapolated from class-specific behavior of hydroxy ketoximes versus aldoximes

in standard sulfate media[4],[2]).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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